N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H17NO3S/c1-19-12-8-11(9-13(10-12)20-2)17-16(18)14-6-4-5-7-15(14)21-3/h4-10H,1-3H3,(H,17,18)
• InChI Key: LXSVEAHCPNCVFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=CC=CC=C2SC)OC
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide, also known as DMMDA-2, is a synthetic compound that belongs to the class of psychedelic phenethylamines. It is a potent hallucinogenic compound that has been studied for its potential use in scientific research. DMMDA-2 was first synthesized in the 1970s and has since been used in several studies to understand its mechanism of action and its effects on the human body.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide acts primarily as a serotonin receptor agonist, specifically targeting the 5-HT2A receptor subtype. This receptor is involved in the regulation of mood, perception, and cognition. Activation of the 5-HT2A receptor by this compound leads to an increase in the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, resulting in the profound changes in perception and mood associated with psychedelic experiences.
Biochemical and Physiological Effects:
This compound produces a wide range of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It also alters the levels of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This compound has been found to produce profound changes in perception, thought, and mood, including alterations in visual perception, time perception, and emotional processing.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide has several advantages and limitations for use in lab experiments. Its potent hallucinogenic effects make it a useful tool for investigating altered states of consciousness and the neural mechanisms underlying them. However, its effects on the human body can also make it difficult to use in controlled lab experiments. This compound is also a controlled substance in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide. One area of interest is in understanding the long-term effects of psychedelic compounds on the human brain and behavior. Another area of interest is in investigating the potential therapeutic applications of psychedelic compounds, particularly in the treatment of mental health disorders such as depression and anxiety. Additionally, further research is needed to understand the potential risks and benefits of using psychedelic compounds in a clinical setting.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide has been used in several scientific studies to understand its mechanism of action and its effects on the human body. It has been found to be a potent hallucinogenic compound that produces profound changes in perception, thought, and mood. This compound has been used in studies to understand the neural mechanisms underlying altered states of consciousness and to investigate the potential therapeutic applications of psychedelic compounds.